Cas no 18456-88-7 (1,3-Cyclohexanedione,5-pentyl-)
18456-88-7 structure
Product Name:1,3-Cyclohexanedione,5-pentyl-
CAS No:18456-88-7
MF:C11H18O2
MW:182.259423732758
CID:123016
PubChem ID:15618506
Update Time:2025-04-18
1,3-Cyclohexanedione,5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione,5-pentyl-
- 5-PENTYL-CYCLOHEXANE-1,3-DIONE
- 5-pentylcyclohexane-1,3-dione
- 1,3-Cyclohexanedione,5-pentyl
- 5-n-Pentyl-1,3-cyclohexandion
- 5-n-Pentyl-cyclohexan-1,3-dion
- 5-Pentyl-1,3-cyclohexanedione
- 5-Pentyl-cyclohexan-1,3-dion
- DTXSID00575804
- 18456-88-7
- FT-0692802
- SCHEMBL5210228
- AKOS006278138
-
- Inchi： 1S/C11H18O2/c1-2-3-4-5-9-6-10(12)8-11(13)7-9/h9H,2-8H2,1H3
- InChI Key： DBEXKDYDVZVANM-UHFFFAOYSA-N
- SMILES： O=C1CC(CC(C1)CCCCC)=O
Computed Properties
- Exact Mass: 182.13100
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.977
- Boiling Point: 298.919°C at 760 mmHg
- Flash Point: 111.607°C
- Refractive Index: 1.461
- PSA: 34.14000
- LogP: 2.50500
1,3-Cyclohexanedione,5-pentyl- Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,3-Cyclohexanedione,5-pentyl- Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
18456-88-7 (1,3-Cyclohexanedione,5-pentyl-) Related Products
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